![molecular formula C25H30ClN3O7S B2513227 2-[2-[5-[(1-Tert-butyl-5-chloro-6-oxopyridazin-4-yl)oxymethyl]pyridin-2-yl]oxyethoxy]ethyl 4-methylbenzenesulfonate CAS No. 1500061-09-5](/img/structure/B2513227.png)
2-[2-[5-[(1-Tert-butyl-5-chloro-6-oxopyridazin-4-yl)oxymethyl]pyridin-2-yl]oxyethoxy]ethyl 4-methylbenzenesulfonate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-[2-[5-[(1-Tert-butyl-5-chloro-6-oxopyridazin-4-yl)oxymethyl]pyridin-2-yl]oxyethoxy]ethyl 4-methylbenzenesulfonate is a useful research compound. Its molecular formula is C25H30ClN3O7S and its molecular weight is 552.04. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
- The synthesis of related compounds, such as 4-(tert-Butyldimethylsilyl)-4,5,6,7-tetrahydro-[1,2,3]triazolo[1,5-a]pyridine, involves SN2 reactions and intramolecular thermal Huisgen azide–alkyne cycloaddition reactions, showcasing advanced synthetic chemistry techniques (Kroņkalne, Beļaunieks, & Turks, 2022).
- The structural characterization of similar molecules, like Methylbenzenesulfonamide CCR5 Antagonists, is important for understanding their potential as drug candidates, particularly for HIV-1 infection (Cheng De-ju, 2015).
Medical Imaging Applications
- Certain analogs of the compound, like 18F-labeled pyridaben analogs, have been synthesized and evaluated as potential myocardial perfusion imaging (MPI) agents for PET scans. These studies contribute to the development of novel diagnostic tools for cardiac health assessment (Mou et al., 2012).
Catalytic and Chemical Applications
- Research into related pyridine-based ligands for the extraction of metal ions, like nickel(II) and copper(II), has applications in areas such as environmental remediation and resource recovery (Pearce et al., 2019).
Antioxidant and Antiviral Activity
- Similar compounds have been evaluated for their potential as antioxidants and corrosion inhibitors in industrial applications, such as in gasoline lubricating oil, which can extend the lifespan of mechanical components (Habib, Hassan, & El‐Mekabaty, 2014).
- N-Substituted pyrimidine acyclic nucleosides, synthesized from related compounds, have been tested for antiviral activity against hepatitis B virus, demonstrating potential medical applications (Abdel-Rahman, Zeid, Barakat, & El‐Sayed, 2009).
Properties
IUPAC Name |
2-[2-[5-[(1-tert-butyl-5-chloro-6-oxopyridazin-4-yl)oxymethyl]pyridin-2-yl]oxyethoxy]ethyl 4-methylbenzenesulfonate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H30ClN3O7S/c1-18-5-8-20(9-6-18)37(31,32)36-14-12-33-11-13-34-22-10-7-19(15-27-22)17-35-21-16-28-29(25(2,3)4)24(30)23(21)26/h5-10,15-16H,11-14,17H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZMOVXQCIZLSAFL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)OCCOCCOC2=NC=C(C=C2)COC3=C(C(=O)N(N=C3)C(C)(C)C)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H30ClN3O7S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
552.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.